Cas no 1223389-51-2 (2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic acid)

• Product Name: 2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic acid
• CAS No: 1223389-51-2
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6360162
• PubChem ID: 165588165
• Update Time: 2025-05-20

2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic acid
• EN300-1556363
• 1223389-51-2
• 2-{[2-(diethylamino)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid

• Inchi： 1S/C23H28N2O4/c1-3-24(4-2)13-14-25(15-22(26)27)23(28)29-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,3-4,13-16H2,1-2H3,(H,26,27)
• InChI Key： ISOPYCDUMNMTOX-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCN(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.20490738g/mol
• Monoisotopic Mass: 396.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic acid

Compound CAS No. 1223389-51-2: 2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic Acid

The compound with CAS No. 1223389-51-2, known as 2-{2-(diethylamino)ethyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}acetic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a diethylamino group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetic acid moiety. The presence of these functional groups makes it highly versatile for use in peptide synthesis, drug discovery, and other advanced chemical processes.

Recent studies have highlighted the importance of Fmoc protecting groups in solid-phase peptide synthesis (SPPS). The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal using acidic reagents. In the context of this compound, the Fmoc group plays a critical role in protecting the amine functionality during the synthesis process, ensuring precise control over the reaction steps. This has led to increased interest in compounds like CAS No. 1223389-51-2 as key intermediates in the development of bioactive molecules.

The diethylamino group within this compound contributes to its amphiprotic nature, enhancing its solubility properties in both polar and non-polar solvents. This characteristic is advantageous in various chemical reactions where solubility is a critical factor. Furthermore, the acetic acid moiety provides a carboxylic acid functionality, which can be readily modified or incorporated into larger molecular frameworks through esterification or amide bond formation.

Recent advancements in computational chemistry have enabled researchers to model the behavior of compounds like CAS No. 1223389-51-2 with unprecedented accuracy. These computational tools have provided insights into the molecular interactions and stability of this compound under different reaction conditions. For instance, molecular dynamics simulations have revealed that the Fmoc group exhibits minimal steric hindrance, allowing for efficient coupling reactions during peptide synthesis.

In addition to its role in peptide synthesis, this compound has shown promise in the development of targeted drug delivery systems. The combination of the Fmoc group and the diethylamino functionality creates a unique chemical environment that can be exploited for selective binding to specific biological targets. This has led to exploratory studies investigating its potential as a carrier molecule for therapeutic agents.

The synthesis of CAS No. 1223389-51-2 involves a multi-step process that typically begins with the preparation of the Fmoc derivative. This is followed by nucleophilic substitution reactions to introduce the diethylamino group and subsequent coupling steps to incorporate the acetic acid moiety. The entire process requires meticulous control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, researchers are increasingly focusing on the development of sustainable synthetic pathways for compounds like CAS No. 1223389-51-2. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production processes. For example, catalytic methods are being explored as alternatives to traditional stoichiometric reagents, offering both economic and environmental benefits.

In conclusion, CAS No. 1223389-51-2 represents a significant advancement in organic chemistry due to its unique structural features and diverse applications. Its role as an intermediate in peptide synthesis and drug discovery underscores its importance in modern chemical research. As scientific understanding continues to evolve, this compound is expected to play an even greater role in shaping future innovations across multiple disciplines.